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Compound of Interest

Compound Name: Tripropylene glycol

Cat. No.: B7909413

Tripropylene glycol (TPG) is a high-purity, colorless, and water-soluble liquid widely utilized
as a versatile chemical intermediate and solvent in numerous industrial and pharmaceutical
applications.[1][2][3] Its unigue combination of low volatility, high boiling point, and excellent
solvency for a broad range of organic compounds makes it a preferred choice in the synthesis
of resins, plasticizers, and specialty esters.[1][2][4] This guide provides an objective
comparison of TPG's performance against common alternatives, supported by key physical
and chemical data, and outlines experimental protocols for its evaluation.

Comparative Analysis of Physicochemical Properties

The performance of a chemical intermediate is fundamentally linked to its physicochemical
properties. TPG's higher molecular weight and boiling point compared to its shorter-chain
counterparts, such as monopropylene glycol (MPG) and dipropylene glycol (DPG), result in
lower volatility.[4][5] This is a critical advantage in applications requiring stable formulations and
safer handling.[1]
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Tripropylene Glycol

Dipropylene Glycol

Polyethylene

Property
(TPG) (DPG) Glycol (PEG 400)
CAS Number 24800-44-0[1][4][5][6] 25265-71-8[7] 25322-68-3[8]
H(OCH2CH2)nOH
Molecular Formula CoH2004[1][5][6] CeH1403[9] (=)
n=
Molecular Weight (
192.25[6][10] 134.17 ~400
g/mol)
Boiling Point (°C) 270 - 271[3][5][10] 230.5 Decomposes
Density (g/cm? at
1.019 - 1.02[3][5] 1.023[9] ~1.128
20°C)
Viscosity (mPa-s at
57[3] 75 105 - 130
25°C)
Flash Point (°C) >110[4] 124[9] 238
Water Solubility Miscible[1][6][10] Fully Miscible[9] Miscible

Performance as a Chemical Intermediate

TPG's primary role as a chemical intermediate is to serve as a building block in polymerization

reactions, influencing the properties of the final product.

In Polyurethane and Polyester Resin Synthesis

In the production of polyurethanes, polyesters, and alkyd resins, TPG's linear structure and two
hydroxyl groups allow it to act as a diol monomer.[11] Its longer chain length compared to MPG
and DPG introduces greater flexibility and hydrolytic stability into the polymer backbone.[9][11]
This makes it particularly valuable for creating more durable and resilient materials, such as
those used in coatings, adhesives, sealants, and elastomers (CASE applications).[5][11]

A logical workflow for synthesizing and evaluating a polymer using TPG is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Benchmarking Tripropylene Glycol's Performance as a
Chemical Intermediate: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b7909413#benchmarking-tripropylene-glycol-s-
performance-as-a-chemical-intermediate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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